Cas no 64194-22-5 (3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a stabilizer))

• Product Name: 3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a stabilizer)
• CAS No: 64194-22-5
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD28968982
• CID: 514679
• Update Time: 2025-06-15

3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a stabilizer) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-(3-methyl-1,5-pentanediyl) ester
• (3-methyl-5-prop-2-enoyloxypentyl) prop-2-enoate
• 3-methyl-1,5-pentanediyl diacrylate
• 2-Propenoicacid,3-methyl-1,5-pentanediyl ester (9CI)
• EINECS 264-727-7
• Light Acrylate MPD-A
• MPD-A
• 2-Propenoic acid, 1,1'-(3-methyl-1,5-pentanediyl) ester
• 3-methyl-1,5-pentanediol diacrylate
• 3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a stabilizer)

• MDL： MFCD28968982
• Inchi： 1S/C12H18O4/c1-4-11(13)15-8-6-10(3)7-9-16-12(14)5-2/h4-5,10H,1-2,6-9H2,3H3
• InChI Key： IQGIEMYBDGDBMR-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCC(C)CCOC(C=C)=O

Computed Properties

• Exact Mass: 226.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 232
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.60000
• LogP: 1.86110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a stabilizer)

Introduction to 3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a Stabilizer) and Its Applications in Modern Chemistry

3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a Stabilizer), with the CAS number 64194-22-5, is a specialized chemical compound that has garnered significant attention in the field of advanced material science and pharmaceutical chemistry. This diacrylate derivative, characterized by its unique molecular structure, exhibits remarkable reactivity and versatility, making it a valuable component in various industrial and research applications. The inclusion of 4-Hydroxy Anisole as a stabilizer not only enhances the shelf life of the product but also contributes to its overall performance in polymerization reactions.

The compound’s molecular formula, C₁₁H₁₆O₄, underscores its bifunctional nature, with two acrylate groups available for polymerization. This feature makes 3-Methyl-1,5-pentanediol Diacrylate an excellent candidate for the synthesis of high-performance polymers, resins, and coatings. Recent advancements in polymer chemistry have demonstrated its efficacy in producing cross-linked networks with tailored mechanical and thermal properties. These properties are particularly relevant in applications such as dental composites, where durability and biocompatibility are paramount.

In the realm of pharmaceutical research, 3-Methyl-1,5-pentanediol Diacrylate has been explored for its potential role in drug delivery systems. Its ability to form stable hydrogels under physiological conditions makes it suitable for encapsulating therapeutic agents. Studies have shown that when combined with biodegradable polymers, this compound can enhance the controlled release of drugs, improving treatment efficacy while minimizing side effects. The stabilizing effect of 4-Hydroxy Anisole further ensures the integrity of these formulations during storage and transit.

The compound’s reactivity also positions it as a key intermediate in organic synthesis. Researchers have leveraged its double bonds for constructing complex molecular architectures, including novel heterocyclic compounds. These derivatives have shown promise in various biochemical assays due to their ability to interact with biological targets. For instance, modifications of the 3-Methyl-1,5-pentanediol Diacrylate backbone have led to the development of potent enzyme inhibitors and ligands for receptor binding studies.

From an industrial perspective, the incorporation of 4-Hydroxy Anisole as a stabilizer addresses critical challenges associated with acrylate-based compounds, such as degradation under UV light or heat exposure. This modification enhances the compound’s practicality for large-scale applications, including UV-curable coatings and adhesives. The resulting materials exhibit superior resistance to environmental stressors while maintaining their functional properties.

Recent research has also highlighted the role of 3-Methyl-1,5-pentanediol Diacrylate in sustainable chemistry initiatives. Its compatibility with bio-based monomers allows for the development of eco-friendly polymers that align with green chemistry principles. Such innovations are crucial for addressing environmental concerns while meeting the growing demand for high-performance materials.

The compound’s versatility extends to nanotechnology applications as well. Functionalized derivatives have been utilized to modify surface properties of nanoparticles, enhancing their dispersion stability and reactivity in catalytic processes. This opens up new avenues for developing next-generation catalysts with improved efficiency and selectivity.

In conclusion,3-Methyl-1,5-pentanediol Diacrylate (~0.5% 4-Hydroxy Anisole as a Stabilizer) represents a multifaceted chemical entity with broad utility across multiple disciplines. Its unique structural features and reactivity make it indispensable in advancing material science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new applications for this compound,CAS no 64194-22-5 will undoubtedly remain at the forefront of chemical innovation.